Cas no 292621-52-4 (Benzene,1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluoro-)

• Product Name: Benzene,1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluoro-
• CAS No: 292621-52-4
• MF: C₇H₂BrClF₄
• MW: 277.441394329071
• CID: 253345
• PubChem ID: 17750850
• Update Time: 2025-05-19

Benzene,1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluoro-
• 1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluorobenzene
• 3-BROMO-2,4,5,6-TETRAFLUOROBENZYLCHLORIDE
• B175
• DTXSID00590719
• 292621-52-4
• FT-0615132
• AKOS005254277
• Benzene, 1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluoro-
• MFCD09037809

• Inchi： 1S/C7H2BrClF4/c8-3-4(10)2(1-9)5(11)7(13)6(3)12/h1H2
• InChI Key： AFJVCDLDDPSNFM-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C(CCl)=C1F)F)F)F

Computed Properties

• Exact Mass: 275.89600
• Monoisotopic Mass: 275.896
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.847
• Boiling Point: 216°C at 760 mmHg
• Flash Point: 84.5°C
• Refractive Index: 1.493
• PSA: 0.00000
• LogP: 3.74430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on Benzene,1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluoro-

Benzene,1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluoro- (CAS No. 292621-52-4)

Benzene,1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluoro-, also known by its CAS registry number 292621-52-4, is a highly specialized organic compound with a complex structure and versatile applications in various fields of chemistry. This compound is characterized by its unique substitution pattern on the benzene ring, which includes a bromine atom at position 1, a chloromethyl group at position 3, and fluorine atoms at positions 2, 4, 5, and 6. The combination of these substituents imparts distinctive chemical properties that make it valuable in both academic research and industrial applications.

The synthesis of Benzene,1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluoro- involves a series of precise chemical reactions that require meticulous control over reaction conditions to achieve the desired product. Recent advancements in fluorination techniques have significantly improved the efficiency and selectivity of these reactions. For instance, the use of electrophilic fluorination methods has been optimized to minimize side reactions and maximize the yield of the target compound. This has been particularly beneficial for industries relying on this compound for its unique reactivity and stability.

In terms of chemical properties, Benzene,1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluoro- exhibits high thermal stability due to the electron-withdrawing effects of the fluorine atoms and the bromine substituent. These groups also influence the compound's electronic structure, making it highly reactive in certain nucleophilic substitution reactions. Recent studies have explored its potential as an intermediate in the synthesis of advanced materials such as fluoropolymers and specialty chemicals. Its ability to undergo controlled polymerization under specific conditions has opened new avenues for developing high-performance materials with tailored properties.

The applications of Benzene,1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluoro- extend across multiple domains. In pharmaceutical chemistry, it serves as a key intermediate in the synthesis of bioactive compounds with complex architectures. Its role in constructing multi-functional molecules has been highlighted in recent drug discovery programs targeting various therapeutic areas. Additionally, in agrochemicals and specialty chemicals industries, this compound is utilized to develop advanced pesticides and herbicides with enhanced efficacy and reduced environmental impact.

From an environmental perspective, Benzene-based compounds often raise concerns due to their potential toxicity and persistence in ecosystems. However, Benzene, when substituted with electron-withdrawing groups like fluorine and bromine as in this case, shows reduced bioaccumulation potential. Recent toxicological studies have demonstrated that while this compound exhibits moderate toxicity in acute exposure scenarios, its chronic effects are less pronounced compared to other aromatic halogenated compounds.

The future outlook for Benzene,^CAS no^. , is promising given its versatility and adaptability to emerging chemical technologies.
Ongoing research focuses on optimizing its synthesis pathways,
exploring novel applications in nanotechnology,
and improving its sustainability profile through green chemistry principles.
As industries continue to demand more efficient and environmentally friendly chemical solutions,
compounds like this will play a pivotal role in driving innovation across multiple sectors.
Its unique combination of reactivity,
stability,
and tunable properties positions it as a critical building block for next-generation materials.
With continued investment in research and development,
this compound will undoubtedly remain at the forefront of chemical innovation for years to come.